Cas no 15029-32-0 (3-(morpholin-4-yl)-3-oxopropanenitrile)

• Product Name: 3-(morpholin-4-yl)-3-oxopropanenitrile
• CAS No: 15029-32-0
• MF: C₇H₁₀N₂O₂
• MW: 154.166501522064
• MDL: MFCD00023353
• CID: 87473
• PubChem ID: 229279
• Update Time: 2025-05-22

3-(morpholin-4-yl)-3-oxopropanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-Morpholino-3-oxopropanenitrile
• 4-(Cyanoacetyl)morpholine
• N-CYANOACETYLMORPHOLINE
• 3-morpholin-4-yl-3-oxopropanenitrile
• 4-CYANOACETYLMORPHOLINE
• AKOS B028857
• BUTTPARK 33\06-07
• RARECHEM BG FB 0100
• Cyanoacetmorpholide
• WLN: T6N DOTJ AV1CN
• cyanoaceticacidmorpholide
• 4-(cyanoacetyl)-morpholin
• 1-(cyanoacetyl)morpholine
• AKOS BBS-00006373
• 3-(morpholin-4-yl)-3-oxopropanenitrile
• 4-Morpholinepropanenitrile,b-oxo-
• Z56828471
• 2-MORPHOLINO-2-OXOETHYL CYANIDE
• 4-Morpholinepropanenitrile, beta-oxo-
• CS-0196811
• NS00051840
• C11334
• N-(2-Cyanoacetyl)morpholine
• 3-(4-Morpholinyl)-3-oxopropanenitrile
• BB 0240789
• EN300-16941
• Oprea1_874586
• SCHEMBL1552203
• Morpholine, 4-(cyanoacetyl)-
• (Morpholinocarbonyl)acetonitrile
• 3-morpholin-4-yl-3-oxidanylidene-propanenitrile
• AKOS000209749
• DTXSID70864550
• 5N-820
• Acetonitrile, (morpholinocarbonyl)-
• 15029-32-0
• NSC-22791
• 3-morpholino-3-oxopropanonitrile
• b-Oxo-4-morpholinepropanenitrile
• 3-morpholin-4-yl-3-oxo-propionitrile
• Maybridge1_003148
• NSC22791
• Oprea1_405871
• 3-morpholino-3-oxo-propanenitrile
• A809029
• J-512941
• HMS550H02
• 4-Morpholinepropanenitrile, .beta.-oxo-
• ACETONITRILE, MORPHOLINOCARBONYL-
• MFCD00023353
• SY007286
• DTXCID20813053
• N-cyano acetyl morpholine
• STK279240
• Morpholinocarbonylacetonitrile
• ALBB-005847

• MDL： MFCD00023353
• Inchi： 1S/C7H10N2O2/c8-2-1-7(10)9-3-5-11-6-4-9/h1,3-6H2
• InChI Key： AUZPMUJGZZSMCP-UHFFFAOYSA-N
• SMILES： O1CCN(C(CC#N)=O)CC1
• BRN： 135525

Computed Properties

• Exact Mass: 154.07400
• Monoisotopic Mass: 154.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.3A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.8

Experimental Properties

• Color/Form: Not determined
• Density: 1.2293 (rough estimate)
• Melting Point: 87 °C
• Boiling Point: 277.52°C (rough estimate)
• Flash Point: 93.4°C
• Refractive Index: 1.4880 (estimate)
• PSA: 53.33000
• LogP: -0.30322
• Solubility: Not determined

3-(morpholin-4-yl)-3-oxopropanenitrile Security Information

• Hazard Statement： Irritant
• Hazardous Material transportation number：3439
• Hazard Category Code： 20/21/22
• Safety Instruction： S36/37
• RTECS：AM1230000
• Hazardous Material Identification：
• HazardClass：IRRITANT
• TSCA：Yes
• Safety Term：S22;S24/25
• Risk Phrases：R20/21/22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines

Additional information on 3-(morpholin-4-yl)-3-oxopropanenitrile

Professional Introduction to 3-(Morpholin-4-yl)-3-Oxopropanenitrile (CAS No. 15029-32-0)

3-(Morpholin-4-yl)-3-Oxopropanenitrile, also known by its CAS registry number 15029-32-0, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound, often abbreviated as MOPN (Morpholinone Propionitrile), has garnered attention due to its unique structural properties and potential uses in advanced materials, pharmaceuticals, and specialty chemicals.

The molecular structure of 3-(Morpholin-4-yl)-3-Oxopropanenitrile consists of a morpholine ring fused with a nitrile group, creating a molecule with both amide-like and nitrile functionalities. This combination makes it highly reactive under specific conditions, enabling its use in a wide range of chemical transformations. Recent studies have highlighted its role as an intermediate in the synthesis of complex organic molecules, particularly in the development of novel polymers and biodegradable materials.

One of the most promising applications of MOPN lies in its ability to act as a building block for advanced polymeric materials. Researchers have demonstrated that MOPN can be polymerized under controlled conditions to form high-performance polymers with exceptional thermal stability and mechanical properties. These polymers have potential applications in aerospace, automotive industries, and electronic devices where durability and heat resistance are critical.

In the pharmaceutical sector, MOPN has shown potential as an intermediate in drug discovery processes. Its ability to form stable amide bonds makes it valuable in the synthesis of bioactive compounds. Recent advancements in medicinal chemistry have explored the use of MOPN derivatives in designing drugs targeting various diseases, including cancer and neurodegenerative disorders.

The synthesis of 3-(Morpholin-4-yl)-3-Oxopropanenitrile involves a multi-step process that typically starts with morpholine as the base material. The reaction sequence includes nucleophilic substitution, oxidation, and condensation steps, each carefully optimized to achieve high yields and purity. Modern synthetic methodologies have improved the efficiency of these reactions, making large-scale production more feasible.

From an environmental perspective, researchers are increasingly focusing on the sustainability aspects of MOPN production and application. Studies are underway to develop eco-friendly synthesis routes that minimize waste generation and energy consumption. Additionally, the biodegradability of MOPN derivatives is being investigated to ensure their safe integration into consumer products.

In conclusion, 3-(Morpholin-4-yl)-3-Oxopropanenitrile (CAS No. 15029-32-0) stands out as a key compound with diverse applications across multiple industries. Its unique chemical properties, coupled with ongoing advancements in synthetic methods and material science, position it as a critical component in the development of next-generation materials and pharmaceuticals.